(E)-4-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-3-Buten-2-ol Acetate
(E)-4-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-3-Buten-2-ol Acetate
Beta-Ionyl acetate, also known as b-ionyl acetic acid or fema 3844, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Beta-Ionyl acetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, Beta-ionyl acetate is primarily located in the membrane (predicted from logP) and cytoplasm. Beta-Ionyl acetate has a sweet, berry, and jam taste.
Brand Name:
Vulcanchem
CAS No.:
53319-91-8
VCID:
VC0042606
InChI:
InChI=1S/C15H24O2/c1-11-7-6-10-15(4,5)14(11)9-8-12(2)17-13(3)16/h8-9,12H,6-7,10H2,1-5H3/b9-8+
SMILES:
CC1=C(C(CCC1)(C)C)C=CC(C)OC(=O)C
Molecular Formula:
C15H24O2
Molecular Weight:
236.35 g/mol
(E)-4-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-3-Buten-2-ol Acetate
CAS No.: 53319-91-8
Reference Standards
VCID: VC0042606
Molecular Formula: C15H24O2
Molecular Weight: 236.35 g/mol
| CAS No. | 53319-91-8 |
|---|---|
| Product Name | (E)-4-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-3-Buten-2-ol Acetate |
| Molecular Formula | C15H24O2 |
| Molecular Weight | 236.35 g/mol |
| IUPAC Name | [(E)-4-(2,6,6-trimethylcyclohexen-1-yl)but-3-en-2-yl] acetate |
| Standard InChI | InChI=1S/C15H24O2/c1-11-7-6-10-15(4,5)14(11)9-8-12(2)17-13(3)16/h8-9,12H,6-7,10H2,1-5H3/b9-8+ |
| Standard InChIKey | WODKSVNXBYBTQC-CMDGGOBGSA-N |
| Isomeric SMILES | CC1=C(C(CCC1)(C)C)/C=C/C(C)OC(=O)C |
| SMILES | CC1=C(C(CCC1)(C)C)C=CC(C)OC(=O)C |
| Canonical SMILES | CC1=C(C(CCC1)(C)C)C=CC(C)OC(=O)C |
| Density | d194 0.94 0.934-0.944 |
| Physical Description | Colourless liquid; Natural raspberry aroma |
| Description | Beta-Ionyl acetate, also known as b-ionyl acetic acid or fema 3844, belongs to the class of organic compounds known as sesquiterpenoids. These are terpenes with three consecutive isoprene units. Beta-Ionyl acetate is considered to be a practically insoluble (in water) and relatively neutral molecule. Within the cell, Beta-ionyl acetate is primarily located in the membrane (predicted from logP) and cytoplasm. Beta-Ionyl acetate has a sweet, berry, and jam taste. |
| Solubility | Soluble in fats; Insoluble in water Soluble (in ethanol) |
| Synonyms | (3E)-4-(2,6,6-Trimethyl-1-cyclohexen-1-yl)-3-Buten-2-ol 2-Acetate |
| PubChem Compound | 5797328 |
| Last Modified | Nov 11 2021 |
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